Cas no 65735-08-2 (5-methylisothiazole-3-carbonitrile)

5-methylisothiazole-3-carbonitrile structure
65735-08-2 structure
Product Name:5-methylisothiazole-3-carbonitrile
CAS No:65735-08-2
MF:C5H4N2S
MW:124.163659095764
CID:2102530
PubChem ID:60069418
Update Time:2025-04-21

5-methylisothiazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-methylisothiazole-3-carbonitrile
    • C5H4N2S
    • 5-Methyl-3-isothiazolecarbonitrile
    • 3-Isothiazolecarbonitrile, 5-methyl-
    • 65735-08-2
    • SCHEMBL2614498
    • DTXSID401295901
    • 5-METHYL-1,2-THIAZOLE-3-CARBONITRILE
    • Inchi: 1S/C5H4N2S/c1-4-2-5(3-6)7-8-4/h2H,1H3
    • InChI Key: FSTYEFURZHCNEV-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC(C#N)=N1

Computed Properties

  • Exact Mass: 124.00951931Da
  • Monoisotopic Mass: 124.00951931Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 64.9Ų
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